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Compound of Interest

Compound Name: Mevinphos

Cat. No.: B3423346

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and emergency procedures for the handling and disposal of Mevinphos. It is
intended for laboratory personnel, including researchers and scientists, to ensure safe
operational conduct and mitigate risks associated with this highly toxic organophosphate
insecticide.

Hazard Identification and Exposure Limits

Mevinphos is classified as a highly hazardous substance.[1] It is fatal if swallowed, fatal in
contact with skin, and fatal if inhaled.[2][3][4] It can be absorbed through the skin and causes
damage to organs.[2][5] Acute exposure can lead to a range of symptoms including sweating,
pinpoint pupils, blurred vision, dizziness, muscle spasms, seizures, respiratory depression, and
coma.[6][7] Effects of exposure may be delayed.[6][7]

Quantitative Toxicity Data:
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Metric Value Species Source
Oral LD50 3 mg/kg Rat [3]
Dermal LD50 4 mg/kg Rat [3]

UN Number 3018 or 3278 - [1][8]
DOT Hazard Class 6.1 (Poison) - [8]
WHO Classification 'a (Extremely - [1]

hazardous)

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Mevinphos. The required
equipment varies based on the task being performed.
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Task Body Hand EyelFace Respiratory
Protection Protection Protection Protection
Chemical-
resistant A respirator is
protective suit or Unlined, elbow- recommended
coveralls worn length chemical- Snug-fitting for all handling

Routine Handling
& Mixing

over regular work
clothes.[9] A

resistant gloves

(e.g., nitrile or

chemical splash

goggles and a

activities.[9] Use

in a well-

chemical- neoprene).[9][10] face shield.[9] ventilated area,
resistant apron is  Avoid leather or [10][11] preferably within
also cotton gloves.[9] a chemical fume
recommended. hood.[2][4]
[91[10]
Full-face
Full-face )
Heavy-duty _ ] respirator or a
Full-body i respirator with )
) chemical- ) Self-Contained
) chemical- ) appropriate )
Spill Cleanup ] ) resistant gloves ] Breathing
resistant suit o cartridges for
(e.g., nitrile, ) Apparatus
(e.g., Tyvek).[12] organic vapors.
neoprene).[10] [12] (SCBA) for large
spills.[13]
Not typicall
Long-sleeved Chemical- .yp ] Y
) ] Safety glasses required if
Storage & shirt, long pants, resistant gloves o ) )
] with side shields.  containers are
Transport and closed-toe when handling
] [9] sealed and
shoes. containers.[10] )
intact.

Operational Plans: Handling and Storage

Standard Operating Procedure for Handling:

» Training: All personnel must be trained on the hazards of Mevinphos and the proper

handling and emergency procedures before beginning work.[8]

» Preparation: Work in a designated, well-ventilated area, such as a certified chemical fume

hood.[2][4] Ensure emergency equipment, including an eyewash station, emergency shower,
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and spill kit, is immediately accessible.[8]

e Donning PPE: Put on all required PPE as detailed in the table above before handling the
chemical.

e Handling: Use automated or enclosed systems where possible to minimize direct contact,
such as automatically pumping the liquid from storage containers.[8] Avoid actions that could
generate aerosols or vapors. Do not eat, drink, or smoke in the work area.[2][5][8]

o Post-Handling: After handling, wash hands and any potentially exposed skin areas
thoroughly with soap and water.[2][8]

» Doffing PPE: Remove PPE carefully to avoid self-contamination. Remove gloves last and
wash hands immediately.

e Decontamination: Contaminated work clothes must be removed promptly and laundered
separately by trained individuals aware of the hazards.[8] Reusable PPE must be cleaned
after each use.

Storage Requirements:

» Store in tightly closed, original containers in a cool, dry, and well-ventilated area.[2][8]

» Store locked up and out of reach of children.[2][4]

o Keep away from heat, sparks, open flames, and direct sunlight.[2][5]

e Mevinphos is incompatible with oxidizing agents, stainless steel, iron, brass, and some
plastics.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Mevinphos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423346#personal-protective-equipment-for-
handling-mevinphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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